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Compound of Interest

Compound Name: Tetrabromophthalic anhydride

Cat. No.: B132299 Get Quote

Essential Safety and Handling of
Tetrabromophthalic Anhydride
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential safety protocols, operational plans,

and disposal information for handling Tetrabromophthalic anhydride, a chemical that requires

careful management due to its hazardous properties. Adherence to these procedures is critical

for minimizing risks and ensuring a safe laboratory environment.

Tetrabromophthalic anhydride is classified as a hazardous chemical, causing skin and eye

irritation, and may lead to allergic skin reactions and respiratory irritation.[1] It is also sensitive

to moisture.[1][2]

Hazard and Property Overview
To facilitate a quick assessment of Tetrabromophthalic anhydride's primary hazards and

physical properties, the following table summarizes key data extracted from safety data sheets.
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Identifier Information

Chemical Name Tetrabromophthalic anhydride

Synonyms 4,5,6,7-Tetrabromo-1,3-isobenzofurandione

CAS Number 632-79-1

Molecular Formula C8Br4O3

Molecular Weight 463.7 g/mol

Appearance White powder/crystals

Hazards

- Skin Corrosion/Irritation (Category 2)[1] -

Serious Eye Damage/Eye Irritation (Category 2)

[1] - Skin Sensitization (Category 1)[1][3][4][5] -

Specific target organ toxicity – single exposure

(Category 3), Respiratory system[1]

Incompatibilities
Oxidizing agents, acids, bases, alcohols,

amines, and moisture.[1][6]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is crucial when handling Tetrabromophthalic
anhydride. The following PPE is mandatory to prevent exposure.
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Protection Type Specific Recommendations

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1] A face shield may be necessary in

situations with a higher risk of splashing or dust

generation.[3][5]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1] Impervious gloves

are recommended.[7] Contaminated work

clothing should not be allowed out of the

workplace.[3][5]

Respiratory Protection

Under normal use conditions with adequate

ventilation, specific respiratory protection may

not be needed.[1] However, a dust respirator

should be used if dust is generated or if irritation

is experienced.[3][5][8]

Operational Plan: Step-by-Step Handling Procedure
A systematic workflow is essential for the safe handling of Tetrabromophthalic anhydride
from acquisition to disposal. The following diagram and procedural steps outline the

recommended operational plan.
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Preparation

Handling
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Carefully Weigh/Measure
(Minimize Dust)

Transfer to Reaction Vessel

Decontaminate Work Area

Wash Hands Thoroughly

Segregate Contaminated Waste

Store in a Suitable, Labeled
Waste Container

Dispose via Approved
Waste Management

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Tetrabromophthalic Anhydride.
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1. Preparation:

Don PPE: Before handling, put on all required personal protective equipment as specified in

the table above.

Work Area Setup: Ensure work is conducted in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.[8] An eyewash station and safety

shower must be readily accessible.[1][2]

Gather Materials: Have all necessary equipment for the procedure, as well as spill cleanup

materials, readily available.

2. Handling:

Chemical Handling: Avoid generating dust when handling the solid material.[2][8] Use with

adequate ventilation.[2]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[2] Do not breathe dust or

vapors.[1]

Incompatibilities: Keep the chemical away from incompatible materials such as water, strong

oxidizing agents, acids, and bases.[1][6] The substance is moisture-sensitive.[1][2]

3. Storage:

Container: Store in a tightly closed container.[2]

Conditions: Keep in a cool, dry, and well-ventilated area, protected from moisture.[2]

4. Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical aid.[2] Wash contaminated clothing before

reuse.[2]
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Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,

give oxygen. If not breathing, give artificial respiration. Get medical aid.[2]

Spill: For small spills, dampen the solid material with acetone, then transfer it to a suitable

container.[6] Use absorbent paper dampened with acetone to pick up any remaining

material.[6] Seal contaminated clothing and absorbent paper in a vapor-tight plastic bag for

disposal.[6] Wash all contaminated surfaces with acetone followed by a strong soap and

water solution.[6]

5. Disposal:

Waste Disposal: Dispose of contents and containers in accordance with all local, regional,

and national regulations.[1][3] This should be done through an approved waste disposal

plant.[1] It may be possible to dissolve the material in a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber.[3][5]

Contaminated Packaging: Handle uncleaned containers as you would the product itself. Do

not mix with other waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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